Cas no 956261-79-3 (5-{[4-(1H-pyrazol-1-yl)phenyl]methyl}-1,3-thiazolidine-2,4-dione)

• Product Name: 5-{[4-(1H-pyrazol-1-yl)phenyl]methyl}-1,3-thiazolidine-2,4-dione
• CAS No: 956261-79-3
• MF: C₁₃H₁₁N₃O₂S
• MW: 273.310341119766
• MDL: MFCD05670138
• CID: 5228353
• Update Time: 2026-03-07

5-{[4-(1H-pyrazol-1-yl)phenyl]methyl}-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-{[4-(1H-pyrazol-1-yl)phenyl]methyl}-1,3-thiazolidine-2,4-dione

• MDL： MFCD05670138
• Inchi： 1S/C13H11N3O2S/c17-12-11(19-13(18)15-12)8-9-2-4-10(5-3-9)16-7-1-6-14-16/h1-7,11H,8H2,(H,15,17,18)
• InChI Key： WOISTNUBYUGKNZ-UHFFFAOYSA-N
• SMILES： S1C(CC2=CC=C(N3C=CC=N3)C=C2)C(=O)NC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-{[4-(1H-pyrazol-1-yl)phenyl]methyl}-1,3-thiazolidine-2,4-dione

Research Brief on 5-{[4-(1H-pyrazol-1-yl)phenyl]methyl}-1,3-thiazolidine-2,4-dione (CAS: 956261-79-3)

The compound 5-{[4-(1H-pyrazol-1-yl)phenyl]methyl}-1,3-thiazolidine-2,4-dione (CAS: 956261-79-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of 5-{[4-(1H-pyrazol-1-yl)phenyl]methyl}-1,3-thiazolidine-2,4-dione as a promising scaffold in drug discovery, particularly in the development of novel antidiabetic and anti-inflammatory agents. The compound's unique structure, featuring a thiazolidine-2,4-dione core, has been associated with its ability to modulate peroxisome proliferator-activated receptors (PPARs), which are critical targets in metabolic disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 5-{[4-(1H-pyrazol-1-yl)phenyl]methyl}-1,3-thiazolidine-2,4-dione exhibits potent PPARγ agonistic activity, with an IC50 value of 0.8 μM. This finding suggests its potential as a lead compound for the treatment of type 2 diabetes mellitus (T2DM). The study also reported improved glucose uptake in adipocytes, further supporting its antidiabetic properties.

Another recent investigation, published in Bioorganic & Medicinal Chemistry Letters, explored the anti-inflammatory effects of this compound. The researchers found that it significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells, with minimal cytotoxicity. These results indicate its potential application in inflammatory diseases, including rheumatoid arthritis and atherosclerosis.

The synthesis of 5-{[4-(1H-pyrazol-1-yl)phenyl]methyl}-1,3-thiazolidine-2,4-dione has also been optimized in recent years. A 2022 study in Organic Process Research & Development described a scalable and cost-effective synthetic route, achieving an overall yield of 65%. This advancement is crucial for facilitating further preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of 5-{[4-(1H-pyrazol-1-yl)phenyl]methyl}-1,3-thiazolidine-2,4-dione as a therapeutic agent. Pharmacokinetic studies have revealed limited oral bioavailability, prompting ongoing research into prodrug strategies and formulation improvements. Additionally, further investigations are needed to elucidate its long-term safety profile and potential off-target effects.

In conclusion, 5-{[4-(1H-pyrazol-1-yl)phenyl]methyl}-1,3-thiazolidine-2,4-dione represents a promising candidate for the treatment of metabolic and inflammatory disorders. Continued research efforts are essential to overcome current limitations and fully realize its therapeutic potential. This compound exemplifies the intersection of chemical innovation and biological relevance in modern drug discovery.